4-(Tert-butoxy)-2-hydroxybenzonitrile
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Description
4-(Tert-butoxy)-2-hydroxybenzonitrile is a benzonitrile derivative featuring a hydroxy group at the ortho position (C2) and a tert-butoxy group at the para position (C4) on the benzene ring. The tert-butoxy group (-O-C(CH₃)₃) is a bulky, lipophilic substituent that enhances steric protection and influences solubility, while the hydroxy group (-OH) contributes to hydrogen bonding and acidity.
Properties
Molecular Formula |
C11H13NO2 |
|---|---|
Molecular Weight |
191.23 g/mol |
IUPAC Name |
2-hydroxy-4-[(2-methylpropan-2-yl)oxy]benzonitrile |
InChI |
InChI=1S/C11H13NO2/c1-11(2,3)14-9-5-4-8(7-12)10(13)6-9/h4-6,13H,1-3H3 |
InChI Key |
NNGMDPCZLFMGPP-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC1=CC(=C(C=C1)C#N)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(Tert-butoxy)-2-hydroxybenzonitrile typically involves the etherification of para-chlorophenol with isobutene in the presence of a catalyst such as sulfuric acid or a quaternary ammonium salt . The reaction is carried out under controlled conditions to ensure high yield and purity of the product. Another method involves the use of tert-butyl alcohol and sodium hydride to produce the tert-butoxy group, followed by further reactions to introduce the hydroxy and nitrile groups .
Industrial Production Methods
Industrial production of 4-(Tert-butoxy)-2-hydroxybenzonitrile may involve large-scale etherification processes using readily available raw materials such as para-chlorophenol and isobutene. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and scalability of the production process .
Chemical Reactions Analysis
Types of Reactions
4-(Tert-butoxy)-2-hydroxybenzonitrile undergoes various chemical reactions, including:
Oxidation: The hydroxy group can be oxidized to form corresponding quinones.
Reduction: The nitrile group can be reduced to form amines.
Substitution: The tert-butoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a catalyst are used.
Substitution: Reagents like sodium hydride and alkyl halides are employed for substitution reactions.
Major Products Formed
Oxidation: Quinones and other oxidized derivatives.
Reduction: Amines and other reduced products.
Substitution: Various substituted benzene derivatives.
Scientific Research Applications
4-(Tert-butoxy)-2-hydroxybenzonitrile has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a building block for drug development.
Industry: Utilized in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 4-(Tert-butoxy)-2-hydroxybenzonitrile involves its interaction with specific molecular targets and pathways. The hydroxy group can participate in hydrogen bonding and other interactions, while the nitrile group can act as an electrophile in various reactions. The tert-butoxy group provides steric hindrance, influencing the compound’s reactivity and selectivity in chemical reactions .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Effects and Electronic Properties
The tert-butoxy group distinguishes 4-(Tert-butoxy)-2-hydroxybenzonitrile from analogs with alkyl or alkoxy substituents. Key comparisons include:
Table 1: Structural and Electronic Comparisons
*Calculated based on molecular formula.
- Electron-Withdrawing vs.
- Positional Isomerism : 3-tert-Butyl-4-hydroxy-benzonitrile demonstrates how substituent placement affects hydrogen bonding and steric effects. The tert-butyl group at C3 in this analog reduces accessibility to the hydroxy group compared to the tert-butoxy group at C4 in the target compound.
Research Implications
The tert-butoxy group in 4-(Tert-butoxy)-2-hydroxybenzonitrile offers a balance between steric protection and lipophilicity, making it a candidate for pharmaceutical intermediates where controlled reactivity and solubility are critical. Comparisons with nitro- or tert-butyl-substituted analogs underscore the importance of substituent selection in tuning electronic and steric effects.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
